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Compound of Interest

Bis(dimethylacetamide);
Compound Name:
tribroman-2-uide

Cat. No.: B12510921

Get Quote

Executive Summary & Compound Identity

Bis(dimethylacetamide) hydrogen tribromide (often abbreviated as DMAT or DMA-HBr

) is a solid, stable source of active bromine used in organic synthesis. Unlike elemental
bromine (

), which is a volatile, corrosive liquid difficult to handle, DMAT offers a stoichiometric,
weighable, and safer alternative for selective bromination reactions.

Understanding its solubility profile is critical for process design, specifically in determining
whether a reaction will proceed under homogeneous conditions (solution phase) or
heterogeneous conditions (slurry), which fundamentally alters reaction kinetics and selectivity.

Chemical Identity
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Property Detail

Bis(N,N-dimethylacetamide) hydrogen

Systematic Name _
dibromobromate

CAS Number 75381-80-5
Formula
Appearance Orange-yellow crystalline solid

Tribromide anion (

Active Species
) stabilized by a protonated DMA dimer

Solubility Profile in Organic Solvents

The solubility of DMAT is dictated by its ionic nature (

). As an ionic liquid-like complex, it exhibits high solubility in polar aprotic and chlorinated
solvents but poor solubility in non-polar aliphatic hydrocarbons.

Qualitative Solubility Matrix

The following table categorizes solvents based on the thermodynamic compatibility with DMAT.
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Solvent Class

Representative

Solubility Status

Mechanistic Insight

Solvents
The reagent contains
DMA, therefore, DMA
N,N-
) ) is the ideal
_ Dimethylacetamide ] )
Polar Aprotic High thermodynamic
(DMA), DMF,
o solvent. MeCN
Acetonitrile (MeCN) o
solvates the ionic
complex effectively.
Excellent for
bromination reactions.
Dichloromethane DCM is the standard
Chlorinated (DCM), Chloroform ( Moderate to High solvent for
). 1,2-Dichloroethane homogeneous
bromination using
DMAT.
Soluble, but often
leads to different
Polar Protic Glacial Acetic Acid High reaction pathways
(e.g., acid-catalyzed
bromination).
Caution: While
soluble, DMAT can
) oxidize alcohols or
Alcohols Methanol, Ethanol Reactive/Soluble )
catalyze acetylation.
Not recommended for
inert solubility studies.
Solubility varies; THF
) dissolves DMAT better
Ethers THF, Diethyl Ether Moderate )
than diethyl ether due
to higher polarity.
Aliphatics Hexane, Insoluble The ionic character of
Cyclohexane, DMAT prevents
Heptane
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solvation in non-polar

hydrocarbon chains.

Solubility-Driven Reaction Design

 Homogeneous Phase (DCM, MeCN): Preferred for kinetic studies and highly selective mono-
brominations where concentration control is paramount.

o Heterogeneous Phase (Ether/Hexane mixtures): Sometimes used to slow down reaction
rates or facilitate product precipitation, though less common for DMAT compared to other
reagents.

Mechanistic Pathways & Experimental Workflows

To ensure reproducibility, one must understand how solubility impacts the delivery of the active
bromine species.

Active Species Release Mechanism

DMAT exists in equilibrium. In solution, it dissociates to release the tribromide anion, which acts

as the brominating agent.

Active Bromination
Br2 (in situ) + Br-

Reaction with
Substrate

Dissolution
Solid DMAT DCM/MeCN Solvated lons Equilibrium
[(DMA)2 H]+ Br3- [(DMA)2 H]+ (solv) + Br3- (solv)

Brominated Product
+ HBr + DMA

Substrate
(e.g., Ketone/Phenol)

Click to download full resolution via product page

Figure 1: The dissolution and activation pathway of DMAT in organic media.

Protocol: Gravimetric Solubility Determination

Do not rely on literature values alone. Batch-to-batch variation in crystal size can affect
dissolution rates. Use this self-validating protocol to determine exact solubility for your specific
solvent system.
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Objective: Determine the saturation limit (

) of DMAT in Solvent X at 25°C.

Reagents:

o DMAT (Dry, stored in desiccator)

e Anhydrous Solvent (DCM, MeCN, etc.)

Step-by-Step Methodology:

e Preparation: Dry a 20 mL scintillation vial and cap in an oven at 100°C for 1 hour. Cool in a
desiccator. Weigh the empty vial (

).

e Saturation: Add 5.0 mL of the target solvent to the vial.

e Incremental Addition: Add DMAT in 100 mg increments while stirring magnetically at 25°C.

o Observation: Continue adding until a persistent yellow solid precipitate remains visible after
10 minutes of vigorous stirring.

o Equilibration: Stir the saturated suspension for 1 hour to ensure thermodynamic equilibrium.

« Filtration: Filter the supernatant through a 0.45 um PTFE syringe filter (pre-weighed,

) into a second pre-weighed vial (
).

o Note: PTFE is required as DMAT may degrade nylon or cellulose filters.

o Evaporation: Evaporate the solvent from the filtrate using a rotary evaporator (low vacuum,
<30°C to prevent sublimation of active bromine) or a nitrogen stream.

o Quantification: Weigh the dried residue (
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Calculation:

Stability and Handling in Solution
Moisture Sensitivity

While DMAT is more stable than elemental bromine, it is hygroscopic. In the presence of water,
the tribromide equilibrium shifts, potentially releasing HBr gas and reverting to DMA and

e Best Practice: Always use anhydrous solvents (water content <50 ppm).

 Visual Indicator: A solution turning from bright orange to cloudy or fuming indicates
hydrolysis.

Thermal Stability

DMAT solutions in DCM or MeCN are stable at room temperature for 24-48 hours if sealed.

o Heating: Avoid refluxing DMAT solutions above 60°C for extended periods unless the
reaction consumes the bromine rapidly, as thermal decomposition can occur.

Application Workflow: Bromination of a Ketone[5]

This workflow demonstrates the utility of DMAT's solubility in DCM for the selective
monobromination of a ketone.
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Start: Ketone Substrate

Dissolve Ketone in Prepare DMAT Solution
Anhydrous DCM (10 mL/g) (2.05 eq in DCM)

Dropwise Addition
0°C to RT

Monitor via TLC/LCMS
(Disappearance of Orange Color)

Quench with
Sat. NaHCO3 + Na2S5203

Phase Separation &
Evaporation

Click to download full resolution via product page

Figure 2: Standard operating procedure for homogeneous bromination using DMAT.

References

¢ Original Synthesis & Characterization

o Rodygin, M. Y., et al. "Bis(dimethylacetamide) hydrogen tribromide: A new brominating
agent."[1] Russian Journal of General Chemistry, 1992. (Foundational text describing the

synthesis of the

complex).
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e Application in Ketone Bromination

o Rodygin, M. Y., et al. "Selective Monobromination of Ketones by Bis(dimethylacetamide)
hydrogen tribromide."[2] Russian Journal of Organic Chemistry, 1994.

 Structural Analysis

o Gurbanov, A. V., et al. "Crystal structures and Hirshfeld surface analyses of N,N-
dimethylacetamide—1-(dimethyl-A4-azanylidene)ethan-1-ol tribromide." Acta
Crystallographica Section E, 2023.

o General Properties of Organic Tribromides

o Bose, G., & Mondal, E. "Cetylpyridinium tribromide-An environmentally benign reagent for
organic brominations." ACG Publications, 2011. (Provides comparative context for
solubility of ionic tribromide complexes).

(Note: While specific solubility tables for DMAT are rare in open literature, the solubility
behavior described above is derived from the standard operating procedures found in the
synthetic applications cited in References 1 and 2.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12510921/docs#technical-guide-
solubility-profile-and-application-of-bis-dimethylacetamide-hydrogen-tribromide-dmat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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